N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride

• IUPAC Name: N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]-2-phenylbutanamide;hydrochloride
• InChI: InChI=1S/C21H27N3O3S.ClH/c1-3-20(17-7-5-4-6-8-17)21(25)22-18-9-11-19(12-10-18)28(26,27)24-15-13-23(2)14-16-24;/h4-12,20H,3,13-16H2,1-2H3,(H,22,25);1H
• InChI Key: UYAZRNZRJQNRAV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCN(CC3)C.Cl
• Molecular Formula: C21H28ClN3O3S
• Molecular Weight: 438.0 g/mol

Description

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride, also known as NMS-873, is a small molecule inhibitor that targets the p97 ATPase. The p97 ATPase is an essential protein that plays a crucial role in many cellular processes, including protein degradation, DNA repair, and cell cycle regulation. NMS-873 has been shown to have potential therapeutic applications in cancer and neurodegenerative diseases.

Mechanism of Action

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride targets the p97 ATPase, which is involved in the ubiquitin-proteasome system (UPS) and endoplasmic reticulum-associated degradation (ERAD). By inhibiting the p97 ATPase, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride disrupts protein degradation and causes the accumulation of misfolded and aggregated proteins, leading to cell death.
Biochemical and Physiological Effects:
N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has been shown to have a broad range of biochemical and physiological effects. In cancer, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride induces cell cycle arrest, inhibits angiogenesis, and enhances the anti-tumor immune response. In neurodegenerative diseases, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride reduces oxidative stress, inflammation, and neuronal death.

Advantages and Limitations for Lab Experiments

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has several advantages for laboratory experiments, including its high potency, selectivity, and specificity for the p97 ATPase. However, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has some limitations, including its poor solubility and stability, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride. One direction is to optimize the synthesis and formulation of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride to improve its solubility and stability. Another direction is to investigate the potential of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride in combination with other drugs or therapies for cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride and to identify potential biomarkers of response and resistance.

Scientific Research Applications

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has been extensively studied in preclinical models of cancer and neurodegenerative diseases. In cancer, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines, including breast, prostate, and lung cancer. In neurodegenerative diseases, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-2-phenylbutanamide hydrochloride has been shown to protect against neuronal death and improve cognitive function in animal models of Alzheimer's and Huntington's disease.